4-Bromo-3-chloro-5-(trifluoromethyl)aniline

• IUPAC Name: 4-bromo-3-chloro-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C7H4BrClF3N/c8-6-4(7(10,11)12)1-3(13)2-5(6)9/h1-2H,13H2
• InChI Key: WBGPOJPMDVJESG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)Br)Cl)N
• Molecular Formula: C7H4BrClF3N
• DSSTOX Substance ID: DTXSID70652292
• Molecular Weight: 274.46 g/mol
• CAS RN: 914225-58-4

Description

“4-Bromo-3-chloro-5-(trifluoromethyl)aniline” is a chemical compound that has been used in various scientific applications due to its unique properties and reactivity. It has been used in the preparation of 2,5-dibromo-(trifluoromethyl)benzene and 2-bromo-5-iodo-(trifluoromethyl)benzene. It was also used to synthesize 2-hydroxydiarylamide derivatives for inhibiting TMPRSS4 serine protease activity and suppressing cancer cell invasion.

Synthesis Analysis

The synthesis of “4-Bromo-3-chloro-5-(trifluoromethyl)aniline” involves several steps. Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand.

Molecular Structure Analysis

The molecular structure of “4-Bromo-3-chloro-5-(trifluoromethyl)aniline” consists of a pyrazole bound to a phenyl group. The structure, properties, spectra, suppliers, and links for this compound can be found on various chemical databases.

Chemical Reactions Analysis

“4-Bromo-3-chloro-5-(trifluoromethyl)aniline” has been used in various chemical reactions. For instance, it was used to synthesize 2-hydroxydiarylamide derivatives for inhibiting TMPRSS4 serine protease activity and suppressing cancer cell invasion.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Bromo-3-chloro-5-(trifluoromethyl)aniline” are unique. It has a molecular weight of 195.57 g/mol. The biological activities of fluorine-containing compounds are considered to be derived from the unique physicochemical properties of fluorine.

Scientific Research Applications

Pharmaceutical Synthesis

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Organic Synthesis Building Block

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Agrochemical Industry

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Synthetic Methodology Development

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Mechanism of Action

Target of Action

It is known that similar compounds have been used in the preparation of organoboron reagents for suzuki–miyaura coupling , a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction .

Mode of Action

It is known to be used in the preparation of other compounds, indicating its role as a precursor in chemical reactions .

Biochemical Pathways

Similar compounds have been implicated in the suzuki–miyaura coupling reaction, which is a key process in organic synthesis .

Safety and Hazards

“4-Bromo-3-chloro-5-(trifluoromethyl)aniline” is toxic in contact with skin, harmful if swallowed or inhaled, causes skin irritation, and causes serious eye irritation. It is recommended to wear personal protective equipment/face protection, avoid getting it in eyes, on skin, or on clothing, use only under a chemical fume hood, avoid breathing dust, and do not ingest.

Synthesis routes and methods

Procedure details

To a mixture of 3-chloro-5-(trifluoromethyl)aniline (3.25 g, 16.6 mmol, Eq: 1.00) in dimethylsulfoxide (43.4 ml) was added N-bromosuccinimide (3.11 g, 17.4 mmol, Eq: 1.05) in 5 portions over 2.5 hr (622 mg each 30 min). 2 h after the last addition, the reaction mixture was partitioned between 10% aqueous sodium sulfite and ethyl acetate. The organic layer was washed with aqueous sat. sodium carbonate, water (3 times) and brine then adsorbed unto silica (6 g) and purified on silica gel (column 120 g, Hexane/ethyl acetate 90:10 to 65:35) to give 4.36 g (96%) of a yellow solid.